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Compound of Interest

Compound Name: Sulfarsphenamine

CAS No.: 618-82-6

Cat. No.: B1615249

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulfarsphenamine is an organoarsenic compound, historically significant as a

chemotherapeutic agent for the treatment of syphilis and other spirochetal infections. It is a

derivative of arsphenamine (Salvarsan), developed to improve solubility and ease of

administration. This document provides detailed protocols for the synthesis and purification of

Sulfarsphenamine, intended for research and development purposes. The methodologies are

based on historical preparations, updated with modern laboratory techniques and safety

considerations.

Chemical Properties and Structure

IUPAC Name: Disodium; [arsanylidene-[6-hydroxy-3-

[[sodiooxysulfonyl)methoxy]amino]phenyl]arsanyl]-(2-hydroxy-5-aminophenyl)azanide

Molecular Formula: C₁₄H₁₄As₂N₂Na₂O₈S₂ (representative structure)
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Appearance: Yellowish, hygroscopic powder

Quantitative Data Summary

The following table summarizes key quantitative data related to the synthesis and

characterization of Sulfarsphenamine. Please note that yields and purity can vary based on

the specific experimental conditions and the purity of the starting materials.

Parameter Value/Range Method of Analysis Reference

Synthesis

Theoretical Yield Varies
Stoichiometric

Calculation
N/A

Expected Practical

Yield
60-75% Gravimetric analysis

Inferred from related

syntheses

Compositional

Analysis

Arsenic (As) Content 18-22%
Elemental Analysis

(ICP-MS)
Historical Data

Sulfur (S) Content 6-8% Elemental Analysis Historical Data

Purity Assessment

Purity by HPLC >95%
Reverse-Phase

HPLC-UV
Proposed Method

Residual Solvents <0.5% GC-MS

Standard

pharmaceutical

analysis

Physical Properties

Solubility Water-soluble Visual Inspection Historical Data

Experimental Protocols
I. Synthesis of Sulfarsphenamine from Arsphenamine
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This protocol details the synthesis of Sulfarsphenamine from arsphenamine hydrochloride,

formaldehyde, and sodium bisulfite.

Materials and Equipment:

Arsphenamine hydrochloride (3,3'-diamino-4,4'-dihydroxyarsenobenzene dihydrochloride)

Formaldehyde solution (37% in water)

Sodium bisulfite (NaHSO₃)

Sodium hydroxide (NaOH)

Anhydrous diethyl ether

Absolute ethanol

Nitrogen gas supply

Round-bottom flask with a magnetic stirrer and reflux condenser

Ice bath

Schlenk line or glove box for inert atmosphere operations

Büchner funnel and filter paper

Vacuum desiccator

Procedure:

Preparation of the Arsphenamine Base:

In a round-bottom flask under a nitrogen atmosphere, dissolve 10 g of arsphenamine

hydrochloride in 100 mL of deoxygenated water.

Cool the solution in an ice bath.
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Slowly add a 1 M solution of sodium hydroxide dropwise with stirring until the

arsphenamine base precipitates completely.

Filter the precipitate under nitrogen using a Büchner funnel, wash with deoxygenated

water, and then with a small amount of cold absolute ethanol.

Dry the arsphenamine base under vacuum.

Reaction with Formaldehyde and Sodium Bisulfite:

In a clean, dry round-bottom flask under a nitrogen atmosphere, suspend the dried

arsphenamine base in 150 mL of absolute ethanol.

In a separate beaker, prepare a solution by mixing 5 mL of 37% formaldehyde solution

with a solution of 5 g of sodium bisulfite in 20 mL of deoxygenated water.

Slowly add the formaldehyde-bisulfite solution to the stirred suspension of the

arsphenamine base.

Allow the reaction mixture to stir at room temperature for 4-6 hours. The suspension

should gradually dissolve, and the color of the solution may change.

Isolation of Crude Sulfarsphenamine:

After the reaction is complete, slowly add anhydrous diethyl ether to the reaction mixture

with vigorous stirring until a yellow precipitate forms.

Continue adding diethyl ether until no further precipitation is observed.

Collect the precipitate by filtration under nitrogen.

Wash the solid with anhydrous diethyl ether.

Dry the crude Sulfarsphenamine in a vacuum desiccator over a suitable desiccant.

II. Purification of Sulfarsphenamine

This protocol describes the purification of crude Sulfarsphenamine by precipitation.
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Materials and Equipment:

Crude Sulfarsphenamine

Absolute ethanol

Anhydrous diethyl ether

Centrifuge and centrifuge tubes (optional)

Schlenk line or glove box

Procedure:

Dissolution:

Under a nitrogen atmosphere, dissolve the crude Sulfarsphenamine in a minimal amount

of absolute ethanol. Gentle warming may be required to facilitate dissolution.

Precipitation:

Cool the ethanolic solution in an ice bath.

Slowly add anhydrous diethyl ether to the cold, stirred solution.

Sulfarsphenamine will precipitate as a fine yellow powder.

Continue adding diethyl ether until precipitation is complete.

Isolation and Drying:

Collect the purified precipitate by filtration under nitrogen or by centrifugation followed by

decantation of the supernatant.

Wash the solid twice with small portions of anhydrous diethyl ether.

Dry the purified Sulfarsphenamine under high vacuum to remove all traces of residual

solvents.
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Store the final product in a sealed, airtight container under a nitrogen atmosphere,

protected from light and moisture.
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Caption: Workflow for the synthesis and purification of Sulfarsphenamine.

Proposed Mechanism of Action

The mechanism of action of arsphenamine derivatives like Sulfarsphenamine is believed to

involve the inhibition of essential sulfhydryl-containing enzymes in microorganisms. The

trivalent arsenic in the active form of the drug binds to thiol groups in proteins, disrupting their

function and leading to cell death.
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Caption: Proposed mechanism of action for Sulfarsphenamine.

To cite this document: BenchChem. [Application Notes and Protocols: Sulfarsphenamine
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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